Cas no 135923-17-0 (6-Hydroxy-5,6-dimethyl-1,3-thiazinane-2-thione)

• Product Name: 6-Hydroxy-5,6-dimethyl-1,3-thiazinane-2-thione
• CAS No: 135923-17-0
• MF: C₆H₁₁NOS₂
• MW: 177.287638902664
• CID: 900944
• PubChem ID: 5363468
• Update Time: 2025-04-19

6-Hydroxy-5,6-dimethyl-1,3-thiazinane-2-thione Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-5,6-dimethyl-1,3-thiazinane-2-thione

• Inchi： 1S/C6H11NOS2/c1-4-3-7-5(9)10-6(4,2)8/h4,8H,3H2,1-2H3,(H,7,9)
• InChI Key： USILQBMQOVNCRS-UHFFFAOYSA-N
• SMILES： S1C(NCC(C)C1(C)O)=S

Computed Properties

• Exact Mass: 177.02833
• Monoisotopic Mass: 177.02820632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiazinanethiones